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Abstract
Isononanoic acid (INA), a nine-carbon branched-chain carboxylic acid, is emerging as a

critical multifunctional component in the formulation of high-performance metalworking fluids

(MWFs).[1] Its unique molecular structure imparts exceptional thermal and oxidative stability,

enhanced lubricity, and inherent corrosion-inhibiting properties, making it an ideal candidate for

developing robust semi-synthetic and synthetic coolants.[2][3] These application notes provide

a comprehensive technical guide for researchers and formulators, detailing the scientific

rationale, step-by-step protocols, and performance validation methodologies for creating

advanced metalworking fluids centered on isononanoic acid. We will explore its synergistic

effects with other additives and present detailed protocols for formulating and evaluating stable,

effective, and durable MWFs for a range of machining applications.

Introduction: The Role and Advantages of
Isononanoic Acid in MWFs
Metalworking fluids are essential for cooling, lubrication, and chip removal in machining

operations.[4] The performance of an MWF is largely dictated by its chemical composition.

While traditional formulations rely on mineral oils and conventional fatty acids, isononanoic
acid offers distinct advantages rooted in its molecular architecture.

Isononanoic acid is a mixture of isomers, primarily 3,5,5-trimethylhexanoic acid.[5] This

branched structure is key to its performance, offering superior oxidative and thermal stability
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compared to linear fatty acids of similar carbon length. This stability is crucial in high-

temperature machining operations, preventing fluid degradation and extending its service life.

[3][6]

Key Advantages of Isononanoic Acid in MWF Formulations:

Enhanced Lubricity: The carboxylic acid group provides a polar head that adsorbs onto metal

surfaces, creating a durable boundary film that reduces friction and tool wear.[7][8][9] This

leads to improved surface finish on the workpiece and longer tool life.[10][11]

Inherent Corrosion Protection: Isononanoic acid and its salts act as effective corrosion

inhibitors for ferrous metals, protecting both the workpiece and machine components from

rust.[2]

Excellent Emulsion Stability: When neutralized with amines, isononanoic acid salts function

as powerful co-emulsifiers, contributing to the formation of stable and fine oil-in-water

emulsions.[12][13]

High Thermal & Oxidative Stability: Its branched structure resists breakdown at elevated

temperatures, a common issue in demanding cutting and grinding operations.[14]

Good Hard Water Stability: Formulations based on isononanoic acid often exhibit improved

stability in hard water, preventing the formation of insoluble soaps that can lead to residue

and decreased performance.

Biodegradability: Isononanoic acid is generally considered biodegradable, making it a

favorable choice for developing more environmentally friendly MWF formulations.[2]

Fundamentals of Metalworking Fluid Formulation
A successful MWF is a complex, synergistic blend of components. Understanding the role of

each additive is critical to creating a balanced and effective formulation.
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Component Class
Primary
Function(s)

Typical
Concentration (in
Concentrate)

Examples

Base Oil Lubrication, Cooling 0-70%

Naphthenic or

Paraffinic Mineral Oils,

Polyalphaolefins

(PAOs), Esters[4]

Emulsifiers
Stabilize oil-in-water

emulsions
5-20%

Sodium Petroleum

Sulfonates, Fatty Acid

Soaps, Fatty Alcohol

Ethoxylates,

Phosphate Esters[4]

Lubricity Additives

Reduce friction at the

tool-workpiece

interface

2-15%

Isononanoic Acid,

Other Fatty Acids,

Esters, Polymers[10]

[11]

Corrosion Inhibitors

Prevent rust and

staining on ferrous

and non-ferrous

metals

2-10%

Amine Carboxylates

(from INA), Amine

Borates, Triazoles (for

yellow metals)[4][15]

[16]

pH Buffers / Alkalinity

Maintain pH (typically

8.8-9.5) to inhibit

microbial growth and

corrosion

5-20%

Alkanolamines

(Triethanolamine,

Monoethanolamine),

Potassium

Hydroxide[15]

Biocides & Fungicides

Control the growth of

bacteria and fungi in

water-based fluids

0.5-3.0%

Triazines,

Isothiazolinones,

Oxazolidines[7][17]

[18][19]

Coupling Agents

Stabilize the

concentrate, prevent

phase separation

1-5%
Glycols, Glycol

Ethers[20]
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Ancillary Additives
Foam control, metal

deactivation, etc.
0.1-2.0%

Silicone or non-

silicone defoamers,

Benzotriazole[7]

The Logic of Formulation: A Workflow Overview
The formulation process is iterative, beginning with performance requirements and ending with

a fully validated fluid. The causality behind experimental choices involves balancing lubrication,

cooling, corrosion control, and fluid longevity against cost and environmental considerations.
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Component Selection Detail

Define Application
(e.g., Grinding Aluminum, Tapping Steel)

Select MWF Type
(Semi-Synthetic, Synthetic)

Component Selection

Benchtop Formulation
(Blending & Neutralization)

Isononanoic Acid
(Primary Lubricant)

Base Oil
(if Semi-Synthetic) Emulsifier Package Amine Package

(pH & Co-Inhibitor)
Corrosion Inhibitors

(Triazoles, etc.) Biocide Package

Performance Testing

Optimization & Refinement

Analyze Results

Final Formulation

Meets Specs

Iterate
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Caption: General workflow for developing a metalworking fluid.
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Formulation Protocols with Isononanoic Acid
The following protocols provide starting points for developing isononanoic acid-based

metalworking fluids. All percentages are by weight of the concentrate.

Safety Precaution: Always work in a well-ventilated area and wear appropriate Personal

Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 3.1: High-Performance Semi-Synthetic MWF
This formulation is designed for general-purpose machining of ferrous and aluminum alloys,

balancing lubricity from both the oil phase and the synthetic components.

Objective: To create a stable, translucent emulsion with excellent lubricity and corrosion

protection.

Component Interaction Rationale: Isononanoic acid is the primary boundary lubricant. It is

neutralized with Triethanolamine (TEA) to form a soap that provides both lubricity and

emulsification. The sodium sulfonate acts as the primary emulsifier for the naphthenic oil. The

dicarboxylic acid and borate amine provide additional corrosion inhibition, while the triazole

protects yellow metals.
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Key Performance Attributes

Interacting Components

Isononanoic Acid (INA)
(3-8%)

Primary Lubricant
Corrosion Co-Inhibitor

Co-Emulsifier

Lubricity

Reduces Friction

Corrosion
Inhibition

Forms Protective Film

Emulsion
Stability

Acts as Co-Emulsifier

Primary Emulsifiers
(e.g., Sulfonates)

Emulsify Base Oil
Stabilize Micelles

Synergy

Alkanolamines
(e.g., TEA)

Neutralization (pH)
Forms INA Soap

Corrosion Inhibition

Neutralizes

InhibitspH Control

Primary Role

Base Oil
(Naphthenic)

Physical Lubrication
Cooling

Hydrodynamic Film

Requires Emulsification

Biocides /
Fungicides Microbial Control

Click to download full resolution via product page

Caption: Synergistic interactions of Isononanoic Acid in a MWF.

Materials & Equipment:

Overhead stirrer with propeller blade

Beaker (appropriately sized for the batch)

Heating mantle/hot plate

Balance

pH meter
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Example Formulation (Semi-Synthetic):

Component Function Wt. %

Deionized Water Diluent / Carrier 30.0

Naphthenic Base Oil (100

SUS)
Lubrication 25.0

Isononanoic Acid Lubricity, Co-Emulsifier 8.0

Sodium Petroleum Sulfonate Primary Emulsifier 10.0

Triethanolamine (TEA), 99% pH Buffer, Neutralizer 12.0

Dodecanedioic Acid (DDDA) Corrosion Inhibitor 3.0

Boric Acid / Amine Condensate
Corrosion Inhibitor, Biostatic

Agent
5.0

Tolyltriazole, 50% solution Yellow Metal Deactivator 0.5

Non-ionic Surfactant (e.g.,

Fatty Alcohol Ethoxylate)
Co-Emulsifier, Wetting Agent 3.0

Glycol Ether Coupling Agent 2.5

Biocide (e.g., Triazine-based) Microbial Control 1.0

Defoamer (non-silicone) Foam Control q.s. (as required)

Step-by-Step Protocol:

Charge Oil Phase: To the main mixing vessel, add the Naphthenic Base Oil, Isononanoic
Acid, Sodium Petroleum Sulfonate, and Dodecanedioic Acid.

Mix Oil Phase: Begin agitation at a moderate speed (e.g., 200-300 RPM) and gently heat to

40-50°C to ensure all components are fully dissolved and homogenous.

Charge Water & Amine Phase: In a separate vessel, charge the Deionized Water and

Triethanolamine. Mix until uniform.
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Combine & Neutralize: Slowly add the water/amine mixture to the oil phase under continuous

agitation. An exothermic reaction will occur as the acids are neutralized. Maintain agitation

and allow the temperature to rise, but do not exceed 70°C.

Add Remaining Components: Once the initial mixture is homogenous and the temperature

has stabilized, add the Boric Acid/Amine Condensate, Tolyltriazole, Non-ionic Surfactant, and

Glycol Ether.

Cooling & Final Additions: Allow the batch to cool to below 40°C with continued, slower

agitation. Add the Biocide and Defoamer.

Quality Control: Mix for a final 30 minutes. Test the concentrate for appearance, pH (of a 5%

dilution), and emulsion stability.

Protocol 3.2: Oil-Free Synthetic Coolant
This formulation is designed for grinding and light-duty machining where cooling is the primary

requirement. Lubricity is provided entirely by synthetic components.

Objective: To create a transparent, stable synthetic solution with good corrosion protection and

cleanliness.

Example Formulation (Synthetic):
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Component Function Wt. %

Deionized Water Diluent / Carrier 60.0

Isononanoic Acid Primary Lubricant 10.0

Triethanolamine (TEA), 99% pH Buffer, Neutralizer 15.0

Polyalkylene Glycol (PAG) Lubricity, Wetting 5.0

Sebacic Acid Corrosion Inhibitor 4.0

2-Amino-2-methyl-1-propanol

(AMP-95)
pH Buffer, Co-Inhibitor 2.0

Tolyltriazole, 50% solution Yellow Metal Deactivator 0.5

Biocide Package (bactericide +

fungicide)
Microbial Control 1.5

Defoamer (low-foam

surfactant)
Foam Control q.s. (as required)

Water-soluble Dye Identifier q.s.

Step-by-Step Protocol:

Charge Water & Amines: To the main mixing vessel, add the Deionized Water,

Triethanolamine, and AMP-95. Begin agitation.

Charge Acids: Slowly add the Isononanoic Acid and Sebacic Acid to the amine solution.

The neutralization reaction may generate some heat. Mix until all acids are fully dissolved

and the solution is clear.

Add Final Components: Add the Polyalkylene Glycol, Tolyltriazole, Biocide package,

Defoamer, and Dye.

Final Mix & QC: Continue mixing for 30-60 minutes until the solution is completely

homogenous. Perform quality control checks on the concentrate and a 5% dilution.

Performance Evaluation Protocols
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Every formulation must be validated through standardized testing. These protocols ensure the

fluid meets performance requirements.

Protocol 4.1: Emulsion Stability
Principle: To assess the ability of the MWF concentrate to form a stable emulsion in waters of

varying hardness and to resist separation over time. Method:

Prepare 100 mL of a 5% dilution of the MWF concentrate in both deionized water and 400

ppm hard water (prepared using CaCl₂ and MgSO₄).

Place the dilutions in 100 mL graduated cylinders, seal, and invert 10 times.

Observe immediately for "bloom" and initial appearance.

Let the cylinders stand undisturbed for 24 hours.

Measure and record any surface oil ("cream") or bottom sediment ("sludge") in mL.

Acceptance Criteria: No more than 1% cream or 0.5% sediment after 24 hours.

Protocol 4.2: Corrosion Inhibition - Cast Iron Chip Test
(Modified ASTM D4627)
Principle: To evaluate the ability of the fluid to prevent rust on ferrous metals. Method:

Prepare a 5% dilution of the MWF in tap water.

Place a piece of Whatman No. 1 filter paper in a petri dish.

Spread approximately 4 grams of freshly ground cast iron chips evenly over the paper.

Saturate the paper and chips with the MWF dilution.

Cover the petri dish and let it stand for 24 hours at room temperature.

Observe the filter paper for any signs of rust staining. Acceptance Criteria: No rust staining or

only trace amounts are acceptable.
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Protocol 4.3: Lubricity - Tapping Torque Test (ASTM
D8288)
Principle: This method measures the torque required to tap a thread in a standardized metal

block, providing a quantitative measure of the fluid's lubricity.[21][22][23] Lower torque indicates

better lubrication. Apparatus: Tapping Torque Test Machine. Methodology:

Secure a test block (e.g., 6061 Aluminum or 1018 Steel) in the machine.

Apply the test fluid (typically a 5% or 10% dilution) to the tap and workpiece.

Conduct a series of tapping operations at a set speed and depth.

The machine records the torque profile for each operation.

Calculate the average torque and tapping efficiency relative to a reference fluid.

Interpretation: A fluid with a significantly lower average torque compared to a baseline (e.g.,

a standard soluble oil) demonstrates superior lubricity imparted by the isononanoic acid
formulation.

Protocol 4.4: Foam Profile - Waring Blender Test
Principle: To assess the foaming tendency and foam stability of the MWF dilution under high

agitation.[24] Methodology:

Pour 100 mL of a 5% MWF dilution into a standard Waring blender.

Blend at high speed for 30 seconds.

Immediately measure the initial foam height in mL.

Record the time it takes for the foam to completely dissipate (break time). Acceptance

Criteria: Low initial foam height (<150 mL) and a fast break time (<30 seconds) are generally

desired.

Conclusion
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Isononanoic acid is a highly versatile and effective building block for modern metalworking

fluids. Its unique branched structure delivers a powerful combination of lubricity, corrosion

inhibition, and stability that can be leveraged to formulate both high-performance semi-

synthetic and clean-running synthetic coolants.[14] By following the structured protocols

outlined in these notes—from component selection and synergistic blending to rigorous

performance validation—researchers and formulators can develop advanced, reliable, and

durable metalworking fluids tailored to the demands of modern machining. The iterative

process of formulation and testing is key to unlocking the full potential of isononanoic acid
and achieving a final product with a superior performance profile.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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